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Compound of Interest

Compound Name:
Desmethylnortriptyline

Hydrochloride

CAS No.: 25887-71-2

Cat. No.: B6595412

Get Quote

Part 1: Executive Safety Directive
Do not dispose of Desmethylnortriptyline Hydrochloride in municipal trash or down the

drain.

While Desmethylnortriptyline (a primary amine metabolite of Nortriptyline) is not explicitly listed

on the EPA’s RCRA P-list or U-list, it belongs to the Tricyclic Antidepressant (TCA) class. These

compounds possess significant acute oral toxicity and high aquatic toxicity.

The Operational Standard: Treat all waste containing Desmethylnortriptyline HCl as Non-RCRA

Regulated Hazardous Pharmaceutical Waste (unless mixed with RCRA solvents) and mandate

High-Temperature Incineration.

Part 2: Chemical Profile & Hazard Identification
Before initiating disposal, verify the material identity. This compound is typically found in

research labs as an analytical reference standard or impurity marker (milligram scale).
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Parameter Technical Specification

Chemical Name Desmethylnortriptyline Hydrochloride

Synonyms
Northiaden; 1-Propanamine, 3-(10,11-dihydro-

5H-dibenzo[a,d]cyclohepten-5-ylidene)-

CAS Number
4444-42-2 (Free Base); Salt forms vary, check

specific vendor SDS

Molecular Formula C₁₈H₁₉N[1][2][3][4][5][6][7] · HCl

Physical State Solid (White to Off-white powder)

Primary Hazard Acute Toxicity (Oral); Aquatic Toxicity (Chronic)

RCRA Status
Non-Listed (manage as Hazardous

Pharmaceutical Waste)

Mechanistic Insight: TCAs function by inhibiting the reuptake of norepinephrine and serotonin.

In overdose or environmental release, they act as sodium channel blockers. This mechanism is

what makes them dangerous to aquatic life (disrupting ion regulation) and humans

(cardiotoxicity). Therefore, dilution is not a solution; destruction is required.

Part 3: Disposal Protocols
Scenario A: Solid Waste (Expired/Excess Reference Standards)
Context: You have a vial containing 1–100 mg of solid powder.

Containment: Do not empty the vial. Keep the substance in its original primary container

(glass vial).

Secondary Packaging: Place the primary vial into a clear, sealable plastic bag (e.g., Ziploc)

to contain any potential breakage.

Bulking (Prohibited): Do not bulk this with general solid chemical waste (e.g., silica gel,

gloves) unless that waste is also destined for incineration.

Labeling: Apply a hazardous waste label.
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Text: "Non-RCRA Pharmaceutical Waste - Toxic - Incinerate Only."

Constituents: "Desmethylnortriptyline HCl."

Final Disposition: Transfer to your facility's Blue Bin (Pharmaceutical Waste) or Black Bin

(RCRA Hazardous Waste) depending on site specific protocols. Yellow Bins (Chemo/Trace)

are acceptable if incineration is the destruction method.

Scenario B: Liquid Waste (HPLC Effluent / Stock Solutions)
Context: You have acetonitrile/methanol mixtures containing trace Desmethylnortriptyline from

HPLC analysis.

Classification: The solvent (Acetonitrile/Methanol) drives the classification. This is RCRA

Hazardous Waste (Characteristic: Ignitable, D001).

Segregation: Collect in carboys designated for "Flammable Organic Solvents."

Compatibility: TCAs are stable in common organic solvents. No risk of exothermic reaction

with standard mobile phases.

Labeling:

Primary Hazard: Flammable.

Constituents: Acetonitrile, Methanol, <0.1% Desmethylnortriptyline HCl.

Final Disposition: Fuel Blending or Incineration.

Part 4: Operational Decision Tree (Visualized)
The following diagram outlines the logical flow for determining the correct disposal path based

on the physical state and mixture of the substance.
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Figure 1: Decision logic for the segregation and disposal of Desmethylnortriptyline HCl based

on waste matrix.

Part 5: Emergency & Spill Procedures
In the event of a spill of the pure hydrochloride salt (powder):
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PPE: Nitrile gloves (double gloving recommended), lab coat, and safety glasses. If powder is

aerosolized, use an N95 respirator or work within a fume hood.

Containment: Do not dry sweep. Cover the spill with a damp paper towel (water or methanol)

to prevent dust generation.

Cleanup: Wipe up the material.[8] Clean the surface with a detergent solution followed by

water.

Disposal of Cleanup Materials: All wipes and gloves used in the cleanup must be disposed of

as Solid Hazardous Waste (Scenario A), not regular trash.

Part 6: Regulatory Grounding
RCRA (40 CFR 261): While not P/U listed, the "Cradle-to-Grave" responsibility requires

generators to characterize waste. Due to the biological potency, managing as hazardous is

the only defensible strategy [1].

Best Practice: The EPA's Management Standards for Hazardous Waste Pharmaceuticals

(Subpart P) encourages the incineration of non-creditable hazardous pharmaceutical waste

to prevent environmental entry [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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